(1R,3R)-5-[(2E)-2-[(1R,3As,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]cyclohexane-1,3-diol
(1R,3R)-5-[(2E)-2-[(1R,3As,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]cyclohexane-1,3-diol
Brand Name:
Vulcanchem
CAS No.:
131918-62-2
VCID:
VC0190201
InChI:
InChI=1S/C27H44O2/c1-18(2)19(3)8-9-20(4)25-12-13-26-22(7-6-14-27(25,26)5)11-10-21-15-23(28)17-24(29)16-21/h8-11,18-20,23-26,28-29H,6-7,12-17H2,1-5H3/b9-8+,22-11+/t19-,20+,23+,24+,25+,26-,27+/m0/s1
SMILES:
CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3)O)O)C
Molecular Formula:
C27H44O2
Molecular Weight:
400.6 g/mol
(1R,3R)-5-[(2E)-2-[(1R,3As,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]cyclohexane-1,3-diol
CAS No.: 131918-62-2
Main Products
VCID: VC0190201
Molecular Formula: C27H44O2
Molecular Weight: 400.6 g/mol
![(1R,3R)-5-[(2E)-2-[(1R,3As,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]cyclohexane-1,3-diol - 131918-62-2](/images/no_structure.jpg)
| CAS No. | 131918-62-2 |
|---|---|
| Product Name | (1R,3R)-5-[(2E)-2-[(1R,3As,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]cyclohexane-1,3-diol |
| Molecular Formula | C27H44O2 |
| Molecular Weight | 400.6 g/mol |
| IUPAC Name | (1R,3R)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]cyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C27H44O2/c1-18(2)19(3)8-9-20(4)25-12-13-26-22(7-6-14-27(25,26)5)11-10-21-15-23(28)17-24(29)16-21/h8-11,18-20,23-26,28-29H,6-7,12-17H2,1-5H3/b9-8+,22-11+/t19-,20+,23+,24+,25+,26-,27+/m0/s1 |
| Standard InChIKey | IUIHTXRLWMEOOR-LMJPYRGSSA-N |
| Isomeric SMILES | C[C@H](/C=C/[C@H](C)C(C)C)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C3C[C@H](C[C@@H](C3)O)O)C |
| SMILES | CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3)O)O)C |
| Canonical SMILES | CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3)O)O)C |
| Synonyms | 19-nor-Doxercalciferol |
| PubChem Compound | 15231836 |
| Last Modified | Nov 11 2021 |
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